Cas no 1805694-99-8 (Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate)

• Product Name: Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate
• CAS No: 1805694-99-8
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5001677
• Update Time: 2025-08-05

Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate

• Inchi： 1S/C12H13BrO3/c1-7-4-5-9(12(15)16-3)10(6-7)11(13)8(2)14/h4-6,11H,1-3H3
• InChI Key： VLXKKNYKCVHBAA-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C)C=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate

Comprehensive Overview of Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate (CAS No. 1805694-99-8)

Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate (CAS No. 1805694-99-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromo and keto functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a benzoate framework with reactive substituents, makes it valuable for constructing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies.

The compound’s CAS No. 1805694-99-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic workflows. A key trend in 2024 is the integration of AI-driven retrosynthesis tools, which often highlight Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate as a building block for bioactive molecules. Users also commonly inquire about its solubility, stability under varying pH conditions, and compatibility with cross-coupling reactions—topics critical for optimizing laboratory protocols.

From an industrial perspective, Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate aligns with the push toward green chemistry. Recent studies explore its use in solvent-free reactions or with biodegradable catalysts, addressing environmental concerns. The compound’s 4-methylbenzoate moiety is particularly notable for enhancing lipophilicity in drug candidates, a property highly sought after in CNS-targeting pharmaceuticals. These applications resonate with current searches for sustainable synthetic routes and bioavailability enhancement strategies.

Analytical techniques for characterizing CAS No. 1805694-99-8, such as HPLC-MS and NMR spectroscopy, are another focal point. Laboratories prioritize high-purity batches, driven by stringent regulatory standards in pharmaceutical manufacturing. FAQs often center on column chromatography optimization for isolating this compound, underscoring the need for detailed technical guidance. Additionally, its storage conditions (e.g., inert atmosphere, low temperature) are frequently discussed to prevent degradation.

In summary, Methyl 2-(1-bromo-2-oxopropyl)-4-methylbenzoate exemplifies the intersection of innovation and practicality in organic synthesis. Its role in high-value chemical production and compatibility with emerging technologies like flow chemistry positions it as a compound of enduring interest. As research continues to uncover new applications, its CAS No. 1805694-99-8 will likely remain a staple in scientific literature and patent filings.